Cas no 7559-62-8 (Benzyl Methanethiosulfonate)

• Product Name: Benzyl Methanethiosulfonate
• CAS No: 7559-62-8
• MF: C₈H₁₀O₂S₂
• MW: 202.293799877167
• CID: 826727
• PubChem ID: 2735488
• Update Time: 2025-04-19

Benzyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• Benzyl Methanethiosulfonate
• BENZYL METHANETHIOSULPHONATE
• S-BENZYL METHANETHIOSULPHONATE
• benzyl methanethioisulfonate
• Benzyl-methylthiolsulfonat
• S-benzyl methanethiosulfonate
• SCHEMBL5467513
• 7559-62-8
• Methanethiosulfonic acid S-benzyl ester
• methylsulfonylsulfanylmethylbenzene
• CHEMBL76214
• [(methanesulfonylsulfanyl)methyl]benzene
• S-Benzyl methanesulphonothioate, Benzylsulphanyl methyl sulphone
• Methanesulfonothioic Acid S-(Phenylmethyl)ester
• Thio Methanesulfonic Acid S-Benzyl Ester
• MTSBn [Benzyl methanethiosulfonate

• Inchi： 1S/C8H10O2S2/c1-12(9,10)11-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： ULGDVKCUYZRBEK-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 202.01200
• Monoisotopic Mass: 202.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 37-39°C
• Boiling Point: 375.7±21.0 °C at 760 mmHg
• Flash Point: 181.0±22.1 °C
• Solubility: Soluble in chloroform (a little) \ methanol (a little)
• PSA: 67.82000
• LogP: 2.96020
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzyl Methanethiosulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives